Cas no 66794-59-0 (1,4,6,7-Tetrachlorodibenzofuran)

• Product Name: 1,4,6,7-Tetrachlorodibenzofuran
• CAS No: 66794-59-0
• MF: C₁₂H₄Cl₄O
• MW: 305.971559524536
• CID: 1074710
• PubChem ID: 48039
• Update Time: 2025-06-08

1,4,6,7-Tetrachlorodibenzofuran Chemical and Physical Properties

Names and Identifiers

• DF-1467-S
• 1,4,6,7-tetrachlorodibenzofuran
• 1,4,6,7-T4CDF
• AC1L2J93
• AG-G-52176
• CTK5C5246
• Dibenzofuran, 1,4,6,7-tetrachloro
• Dibenzofuran, 1,4,6,7-tetrachloro-
• 66794-59-0
• Q27269193
• RBFNYMHNIOKXLA-UHFFFAOYSA-N
• 8124Q0PWA0
• PCDF 73
• UNII-8124Q0PWA0
• DTXSID70216914
• NS00124902
• 1,4,6,7-tetrachloro-dibenzofuran
• DB-301090
• 1,4,6,7-Tetrachlorodibenzofuran

• Inchi： 1S/C12H4Cl4O/c13-6-3-4-8(15)12-9(6)5-1-2-7(14)10(16)11(5)17-12/h1-4H
• InChI Key： RBFNYMHNIOKXLA-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C2=C1C1C=CC(=C(C=1O2)Cl)Cl)Cl

Computed Properties

• Exact Mass: 303.90182
• Monoisotopic Mass: 303.902
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 0
• Complexity: 300
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.6
• Topological Polar Surface Area: 13.1A^2

Experimental Properties

• Density: 1.625
• Boiling Point: 416.6°C at 760 mmHg
• Flash Point: 205.7°C
• Refractive Index: 1.713
• PSA: 13.14

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans Chlorinated dibenzofurans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans Dibenzofurans Chlorinated dibenzofurans

Additional information on 1,4,6,7-Tetrachlorodibenzofuran

Chemical Profile of 1,4,6,7-Tetrachlorodibenzofuran (CAS No. 66794-59-0)

1,4,6,7-Tetrachlorodibenzofuran, identified by the Chemical Abstracts Service Number (CAS No.) 66794-59-0, is a halogenated dibenzofuran derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound belongs to a class of heterocyclic aromatic molecules characterized by the presence of chlorine atoms at specific positions on the dibenzofuran scaffold. The structural features of 1,4,6,7-Tetrachlorodibenzofuran make it a valuable intermediate in synthetic chemistry and a potential candidate for further derivatization to explore its pharmacological properties.

The molecular structure of 1,4,6,7-Tetrachlorodibenzofuran consists of two benzene rings fused at the 1 and 2 positions, with chlorine atoms substituting at the 4, 6, and 7 positions. This arrangement imparts unique electronic and steric properties to the molecule, which can influence its reactivity and biological activity. The presence of multiple chlorine atoms enhances the lipophilicity of the compound, making it more soluble in organic solvents and potentially facilitating its interaction with biological targets.

In recent years, there has been growing interest in halogenated dibenzofurans due to their potential applications in medicinal chemistry. Studies have demonstrated that such compounds can exhibit a range of biological activities, including antioxidant, anti-inflammatory, and anticancer effects. For instance, derivatives of dibenzofurans have been investigated for their ability to modulate enzyme activity and interfere with signaling pathways involved in disease progression.

1,4,6,7-Tetrachlorodibenzofuran itself has not been extensively studied in clinical settings, but preliminary research suggests that it may possess properties conducive to drug development. The chlorine atoms in its structure can serve as handles for further functionalization via cross-coupling reactions or other synthetic methodologies. This flexibility allows chemists to modify the molecule in ways that could enhance its pharmacological profile.

One area of active investigation is the use of halogenated dibenzofurans as precursors for more complex drug candidates. Researchers have explored the synthesis of analogs that incorporate additional functional groups or different halogen substituents to optimize bioavailability and target specificity. The structural motif of 1,4,6,7-Tetrachlorodibenzofuran provides a foundation for such explorations.

The chemical reactivity of 1,4,6,7-Tetrachlorodibenzofuran is another key consideration in its potential applications. The chlorine atoms can participate in various reactions, including nucleophilic aromatic substitution (SNAr) and electrophilic aromatic substitution (EAS), enabling the introduction of diverse functional groups. This reactivity makes it a useful building block for constructing more intricate molecular architectures.

From a computational chemistry perspective, 1,4,6,7-Tetrachlorodibenzofuran has been subjected to theoretical studies to elucidate its electronic structure and predict its interactions with biological targets. These studies often employ density functional theory (DFT) and molecular dynamics (MD) simulations to provide insights into its behavior at the atomic level. Such computational approaches are invaluable for guiding experimental design and optimizing lead compounds.

The synthesis of 1,4,6,7-Tetrachlorodibenzofuran typically involves multi-step organic reactions starting from commercially available precursors like chlorobenzene or dichlorobenzene derivatives. The introduction of chlorine atoms at specific positions requires careful control over reaction conditions to avoid unwanted side products. Advances in catalytic methods have improved the efficiency and selectivity of these synthetic routes.

In conclusion,1,4,6,7-Tetrachlorodibenzofuran (CAS No. 66794-59-0) represents a promising compound in the realm of chemical biology and drug discovery. Its unique structural features and reactivity make it a valuable tool for synthetic chemists and biologists alike. As research continues to uncover new applications for halogenated dibenzofurans, this molecule is likely to play an increasingly important role in the development of novel therapeutic agents.